Cas no 41192-89-6 (4-Chloro-8-methoxy-2-(trifluoromethyl)quinoline)

• Product Name: 4-Chloro-8-methoxy-2-(trifluoromethyl)quinoline
• CAS No: 41192-89-6
• MF: C₁₁H₇ClF₃NO
• MW: 261.627592325211
• MDL: MFCD00160552
• CID: 926682
• PubChem ID: 621524
• Update Time: 2025-05-20

4-Chloro-8-methoxy-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-8-methoxy-2-(trifluoromethyl)quinoline
• 2-trifluoromethyl-4-chloro-8-methoxyquinoline
• 4-chloro-8-methoxy-2-trifluoromethyl-quinoline
• chloromethoxytrifluoromethylquinoline
• CIUAHBMLDPHHPA-UHFFFAOYSA-N
• SBB102461
• PC8284
• 5648AB
• TRA0065623
• RP14756
• SY006000
• BC4157520
• AX8096201
• 8-Methoxy-4-chloro-2-trifluoromethylquinoline
• 4-chloro-8-methoxy-2-trifluoromethylquinoline
• 4-Chloro-8-methoxy-2-(tri
• 4-Chloro-8-methoxy-2-(trifluoromethyl)quinolin
• 4-Chloro-8-methoxy-2-(trifluoromethyl)quinoline #
• 4-Chloro-2-(trifluoromethyl)quinolin-8-yl methyl ether, 4-Chloro-8-methoxy-2-(trifluoromethyl)-1-azanaphthalene
• 41192-89-6
• MFCD00160552
• AC1938
• SB69276
• AKOS005071762
• AC-7393
• DTXSID90347436
• SCHEMBL874733
• CS-0207364
• AS-0034

• MDL： MFCD00160552
• Inchi： 1S/C11H7ClF3NO/c1-17-8-4-2-3-6-7(12)5-9(11(13,14)15)16-10(6)8/h2-5H,1H3
• InChI Key： CIUAHBMLDPHHPA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)N=C2C(=CC=CC2=1)OC

Computed Properties

• Exact Mass: 261.01700
• Monoisotopic Mass: 261.0168260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1

Experimental Properties

• Flash Point: 123.6℃
• PSA: 22.12000
• LogP: 3.91560

4-Chloro-8-methoxy-2-(trifluoromethyl)quinoline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Chloro-8-methoxy-2-(trifluoromethyl)quinoline

Comprehensive Overview of 4-Chloro-8-methoxy-2-(trifluoromethyl)quinoline (CAS No. 41192-89-6)

4-Chloro-8-methoxy-2-(trifluoromethyl)quinoline (CAS No. 41192-89-6) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the heterocyclic family, characterized by a chloro substitution at the 4-position, a methoxy group at the 8-position, and a trifluoromethyl moiety at the 2-position. These functional groups contribute to its versatility in synthetic applications, making it a valuable intermediate in the development of bioactive molecules.

In recent years, the demand for fluorinated compounds like 4-Chloro-8-methoxy-2-(trifluoromethyl)quinoline has surged, driven by their enhanced metabolic stability and lipophilicity. Researchers are particularly interested in its potential role in drug discovery, especially for targeting kinase inhibitors and antimicrobial agents. The trifluoromethyl group is known to improve binding affinity and bioavailability, aligning with current trends in precision medicine and structure-activity relationship (SAR) studies.

The synthesis of CAS No. 41192-89-6 typically involves multi-step reactions, including halogenation, methoxylation, and trifluoromethylation. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to optimize yield and purity. These methods are frequently discussed in organic chemistry forums and patent literature, reflecting the compound's industrial relevance.

From an environmental perspective, the eco-friendly synthesis of 4-Chloro-8-methoxy-2-(trifluoromethyl)quinoline is a growing area of interest. Green chemistry principles, such as using biodegradable solvents and recyclable catalysts, are being integrated into its production to minimize waste. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), addressing concerns about chemical sustainability.

Analytical characterization of this compound relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with pharmaceutical grade standards, a critical factor for regulatory approval. Discussions on QC/QA protocols for CAS No. 41192-89-6 are prevalent in GMP guidelines and industry whitepapers.

Market trends indicate rising applications of 4-Chloro-8-methoxy-2-(trifluoromethyl)quinoline in crop protection formulations, leveraging its pesticidal activity. Its compatibility with resistance management strategies in agriculture makes it a candidate for next-gen agrochemicals. Additionally, its role in material science, particularly in OLED technology, is under investigation due to its electron-withdrawing properties.

In summary, 4-Chloro-8-methoxy-2-(trifluoromethyl)quinoline exemplifies the intersection of medicinal chemistry and industrial innovation. Its multifaceted applications, coupled with advancements in synthetic methodology and sustainability, position it as a compound of enduring scientific and commercial value.